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Compound of Interest

Compound Name: Etravirine-d6

Cat. No.: B8089661 Get Quote

For researchers and scientists in the field of drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring both personal safety and

environmental protection. Etravirine-d6, a deuterated analog of the non-nucleoside reverse

transcriptase inhibitor Etravirine, requires specific disposal procedures due to its potential

hazards. This guide provides essential, step-by-step information for the safe disposal of

Etravirine-d6 in a laboratory setting.

Hazard Profile and Regulatory Considerations
Etravirine-d6 is classified as harmful if swallowed and poses a significant threat to aquatic life,

with long-lasting effects.[1][2][3] It is designated as "very toxic for fish" and is considered

extremely hazardous to water (Water hazard class 3).[1] Consequently, it is imperative that this

compound is not disposed of with household garbage or allowed to enter sewage systems.[1]

Disposal must adhere to official local, regional, and national regulations for hazardous waste.
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Hazard Classification Description Source

Acute Oral Toxicity
Category 4: Harmful if

swallowed.

Aquatic Hazard (Acute)
Category 1: Very toxic to

aquatic life.

Aquatic Hazard (Chronic)

Category 1: Very toxic to

aquatic life with long lasting

effects.

UN Number UN3077

Proper Shipping Name

Environmentally hazardous

substance, solid, n.o.s.

(Etravirine-d6)

Personal Protective Equipment (PPE) and Safety
Measures
Before handling Etravirine-d6 for disposal, it is crucial to wear appropriate personal protective

equipment. This includes:

Gloves: Chemical-resistant gloves.

Eye Protection: Safety glasses or goggles.

Lab Coat: To prevent skin contact.

Ensure adequate ventilation to avoid the formation and inhalation of dust.

Step-by-Step Disposal Procedure
The disposal of Etravirine-d6 and associated waste must be conducted as follows:

Waste Segregation:
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Solid Etravirine-d6 Waste: Collect any unused or expired pure Etravirine-d6 powder in a

designated, clearly labeled, and sealed container for hazardous chemical waste.

Contaminated Labware: Disposable items such as pipette tips, tubes, and gloves that

have come into contact with Etravirine-d6 should be placed in a separate, sealed, and

clearly labeled hazardous waste container.

Empty Containers: The original containers of Etravirine-d6 should be triple-rinsed with a

suitable solvent (e.g., ethanol or acetone). The rinsate must be collected and disposed of

as hazardous waste. Once decontaminated, the empty container can be disposed of

according to institutional guidelines for non-hazardous lab waste, after removing or

defacing the label.

Waste Collection and Storage:

Store all hazardous waste containers in a designated, secure area away from

incompatible materials.

Ensure all waste containers are properly labeled with the contents (Etravirine-d6 waste)

and the appropriate hazard symbols.

Final Disposal:

Arrange for the collection of the hazardous waste by a licensed environmental disposal

company. Do not attempt to dispose of this material through standard laboratory or

municipal waste streams.

Provide the disposal company with the Safety Data Sheet (SDS) for Etravirine-d6 to

ensure they have all the necessary information for safe handling and disposal.

Accidental Release Measures
In the event of a spill:

Avoid dust formation.

Wear appropriate PPE.
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Carefully sweep up the solid material and place it into a suitable, sealed container for

disposal.

Prevent the spilled material from entering drains or waterways.

Below is a diagram illustrating the decision-making workflow for the proper disposal of

Etravirine-d6.
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Caption: Etravirine-d6 Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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